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Compound of Interest

Compound Name: 2-Furfurylthio-3-methylpyrazine

Cat. No.: B3021441 Get Quote

As researchers and developers, our focus is often on the synthesis and application of novel

compounds. However, the lifecycle of a chemical does not end with the experiment. The

responsible management and disposal of reagents like 2-Furfurylthio-3-methylpyrazine are

paramount, not only for regulatory compliance but for the fundamental safety of our personnel

and the protection of our environment. This guide moves beyond mere checklists to provide a

deep, procedural framework for handling this specific compound, grounded in chemical

principles and best practices.

Core Hazard Profile and Risk Assessment
Understanding the intrinsic properties of 2-Furfurylthio-3-methylpyrazine is the foundation of

its safe handling and disposal. It is not merely waste; it is a chemical with specific hazards that

dictate its entire disposal pathway. The primary risks are associated with its flammability and its

potential health effects upon exposure.[1][2]

This compound is classified as a flammable liquid and vapor.[1][2] Furthermore, it is harmful if

swallowed and can cause significant skin and eye irritation.[1][3] These classifications

necessitate that it be treated as hazardous waste, segregated from general laboratory or

household trash, and never discharged into the sewer system.[1][4]

For quick reference, the essential hazard data is summarized below.
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Property Value Source(s)

CAS Number 65530-53-2 [1]

GHS Hazard Statements

H226: Flammable liquid and

vaporH302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritation

[1][2]

NFPA 704 Rating Health: 2Fire: 2Reactivity: 0 [1]

HMIS® Rating Health: 2Fire: 2Reactivity: 0 [1]

Flash Point 56.67 °C / 134.00 °F (TCC) [5]

Acute Toxicity (Oral) LD50: 1,000 mg/kg (Rat) [1]

Personal Protective Equipment (PPE) and
Immediate Safety
Before handling or preparing this chemical for disposal, a thorough assessment of personal

protective equipment is mandatory. The choice of PPE is a direct response to the identified

hazards of flammability and irritation.

Hand Protection: Chemically resistant, impermeable gloves are required. Given that no

specific material tests have been published for this compound, selecting a glove material

should be based on manufacturer data for similar organic sulfur compounds and pyrazines.

[6]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

However, due to its classification as a serious eye irritant, the use of chemical splash

goggles is strongly recommended.[1][2] A face shield should be worn if there is a significant

risk of splashing.

Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in

case of a spill, a chemically resistant apron or suit should be utilized.[3]
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Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a

chemical fume hood.[7] If engineering controls are insufficient or if aerosols may be

generated, respiratory protection may be necessary.[8]

In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin with

plenty of water.[2]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so and continue rinsing.[1] Seek medical attention.

Ingestion: Rinse the mouth and call a POISON CENTER or doctor if you feel unwell.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3]

Systematic Disposal Workflow
The disposal of 2-Furfurylthio-3-methylpyrazine must follow a controlled, documented

procedure. Ad-hoc disposal is a direct violation of safety and environmental regulations. The

following workflow provides a logical decision-making process for proper disposal.
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Waste Generation & Segregation

Containment & Labeling

Interim Storage

Final Disposal

Waste Generated
(Unused product, contaminated labware, spill residue)

Segregate as Hazardous Waste
(Do NOT mix with other waste streams)

Use a Designated, Closed, and
Chemically Compatible Container

Label Container Clearly:
'Hazardous Waste'
'Flammable Liquid'

'2-Furfurylthio-3-methylpyrazine'

Store in a Cool, Well-Ventilated Area
Away from Ignition Sources

Contact Licensed
Hazardous Waste Disposal Service

Dispose of Contents/Container
to an Approved Waste Disposal Plant

Preferred Method:
Controlled Incineration with Flue Gas Scrubbing

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2-Furfurylthio-3-methylpyrazine.
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Step-by-Step Disposal Protocol:
Segregation: At the point of generation, this chemical waste must be kept separate from all

other waste streams, especially incompatible materials like strong oxidizing agents and

strong acids.[9]

Containment: Collect the waste in its original container if possible, or in a designated,

chemically compatible waste container that can be tightly sealed.[2][4]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name and associated hazards (e.g., "Flammable Liquid," "Irritant").[10] This is a

critical step for regulatory compliance and for the safety of waste handlers.

Storage: Store the sealed container in a cool, dry, and well-ventilated area designated for

hazardous waste.[1][2] This storage area must be away from heat, sparks, open flames, and

other sources of ignition.[9]

Professional Disposal: The final and most critical step is to arrange for pickup by a licensed

and approved hazardous waste disposal company.[2][9] This material must not be disposed

of with regular garbage or poured down the drain.[1] The recommended disposal method is

typically controlled incineration at a permitted facility, which ensures the complete destruction

of the compound.[4]

Spill and Emergency Management
Accidents happen, and a prepared response is key to mitigating risk.

For Small Spills:
Eliminate Ignition Sources: Immediately extinguish any open flames and turn off equipment

that could generate sparks.[4][11] Use only non-sparking tools for cleanup.[2][11]

Ventilate the Area: Ensure adequate ventilation to disperse flammable vapors.

Contain the Spill: Use an inert, liquid-absorbent material such as sand, diatomite, or a

universal binder to soak up the spill.[1][11] Do not use combustible materials like paper

towels without first using an absorbent.
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Collect Residue: Carefully scoop the absorbed material into a designated, sealable container

for hazardous waste.[3][4]

Decontaminate: Clean the spill area thoroughly.

Dispose: Label the container and manage it as hazardous waste according to the protocol in

Section 3.

For Large Spills:
Evacuate: Evacuate all non-essential personnel from the immediate area.

Alert: Notify your institution's Environmental Health and Safety (EHS) department and, if

necessary, emergency services.

Isolate: Isolate the area and prevent entry.

Ventilate: If it is safe to do so, increase ventilation to the area.

Control Ignition Sources: Shut off potential ignition sources from a safe distance.

Regulatory Framework
In the United States, the handling and disposal of hazardous waste are governed by multiple

agencies. The Occupational Safety and Health Administration (OSHA) sets standards for

worker safety, including requirements for hazard communication, training, and emergency

action plans.[10][12][13][14] The Environmental Protection Agency (EPA) regulates the disposal

of hazardous waste under the Resource Conservation and Recovery Act (RCRA) to protect

human health and the environment.[13][14] Adherence to the procedures outlined in this guide

is essential for complying with the regulations set forth by these authoritative bodies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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